Fucaojing

Specification

• CAS No.: 103427-73-2
• Molecular Formula: C10H17F2N5S
• Molecular Weight: 277.34 g/mol
• IUPAC Name: 6-(difluoromethylsulfanyl)-2-N,4-N-di(propan-2-yl)-1,3,5-triazine-2,4-diamine
• Standard InChI: InChI=1S/C10H17F2N5S/c1-5(2)13-8-15-9(14-6(3)4)17-10(16-8)18-7(11)12/h5-7H,1-4H3,(H2,13,14,15,16,17)
• Standard InChI Key: NWUJLIRYNYNDAJ-UHFFFAOYSA-N
• SMILES: CC(C)NC1=NC(=NC(=N1)SC(F)F)NC(C)C
• Canonical SMILES: CC(C)NC1=NC(=NC(=N1)SC(F)F)NC(C)C

Introduction

Chemical Structure and Properties

Molecular Structure

Fucaojing features a 1,3,5-triazine core structure with specific functional group attachments. The compound contains a difluoromethylthio group at position 6 of the triazine ring, while positions 2 and 4 each contain an isopropylamino (propan-2-yl-amino) group. This structural arrangement creates a symmetrical molecule with nitrogen-rich characteristics typical of triazine derivatives.

The full IUPAC name of the compound is 6-(difluoromethylsulfanyl)-N,N'-di(propan-2-yl)-1,3,5-triazine-2,4-diamine, which accurately reflects its structural composition.

Physical and Chemical Properties

Based on the available data, Fucaojing possesses specific physicochemical properties that are summarized in Table 1.

Table 1: Physicochemical Properties of Fucaojing

Property	Value
Molecular Formula	C10H17F2N5S
Molecular Weight	277.34 g/mol
Chemical Structure Type	1,3,5-triazine derivative
Functional Groups	Difluoromethylthio, Isopropylamino
CAS Registry Number	103427-73-2

The compound's triazine backbone suggests potential for hydrogen bonding through its nitrogen atoms, while the presence of fluorine atoms in the difluoromethylthio group likely contributes to stability and potentially affects the compound's biological interactions.

Identification and Nomenclature

Registry Information

Fucaojing has been registered in multiple chemical databases with various identifiers, facilitating its recognition and cataloging within scientific literature and chemical repositories. Table 2 provides a comprehensive overview of the identification parameters associated with this compound.

Table 2: Registry Information for Fucaojing

Identifier Type	Value
PubChem CID	190520
CAS Registry Number	103427-73-2
DSSTox Substance ID	DTXSID20145841
UNII	OEG51E95N3
Nikkaji Number	J3.184.301D
Wikidata	Q27285613
Creation Date in PubChem	2005-08-09
Last Modified in PubChem	2025-03-01

This multifaceted identification system ensures that Fucaojing can be accurately referenced across different chemical databases and research platforms.

Synonyms and Alternative Names

Fucaojing is known by several alternative names and designations in scientific and chemical literature. These variations in nomenclature reflect different naming conventions and structural descriptions. Table 3 presents the documented synonyms for this compound.

Table 3: Synonyms and Alternative Names for Fucaojing

Synonym/Alternative Name
SSH-108
2-Difluoromethylthio-4,6-bis(iso-propylamino)-1,3,5-triazine
6-((Difluoromethyl)thio)-N²,N⁴-bis(1-methylethyl)-1,3,5-triazine-2,4-diamine
6-(Difluoromethylthio)-N²,N⁴-diisopropyl-1,3,5-triazine-2,4-diamine
6-(difluoromethylsulfanyl)-2-N,4-N-di(propan-2-yl)-1,3,5-triazine-2,4-diamine
1,3,5-Triazine-2,4-diamine, 6-((difluoromethyl)thio)-N,N'-bis(1-methylethyl)-

These alternative designations provide different perspectives on the structural composition of Fucaojing, with each name highlighting specific aspects of its molecular arrangement.

Current Research Status and Limitations

The available search results provide limited information about current research or applications related specifically to Fucaojing. While the compound has been cataloged in chemical databases since 2005, there appears to be a gap in published literature regarding its synthesis, biological activity, or practical applications.

This limitation highlights an opportunity for future research directions, including:

• Synthesis and characterization studies

• Structure-activity relationship investigations

• Potential applications based on structural similarities to known bioactive triazine compounds

• Toxicological and environmental impact assessments

The absence of detailed research findings suggests that Fucaojing may represent an understudied compound with potential for exploration in various scientific disciplines.